3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide

• IUPAC Name: N-[(E)-(4-fluorophenyl)methylideneamino]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C16H15FN2O3/c1-21-14-8-5-12(9-15(14)22-2)16(20)19-18-10-11-3-6-13(17)7-4-11/h3-10H,1-2H3,(H,19,20)/b18-10+
• InChI Key: BSVFMDAAEPDCJT-VCHYOVAHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NN=CC2=CC=C(C=C2)F)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)N/N=C/C2=CC=C(C=C2)F)OC
• Molecular Formula: C16H15FN2O3
• Molecular Weight: 302.30 g/mol

Description

3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide, also known as DMTBH, is a chemical compound that has been widely studied for its potential applications in scientific research. DMTBH is a hydrazide derivative that has been found to exhibit a number of interesting biochemical and physiological effects, making it a promising compound for use in a variety of different research fields.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide is not yet fully understood, but it is believed to involve the formation of a hydrazone intermediate between the compound and the aldehyde or ketone being detected. This intermediate is then stabilized by the presence of the thiophene group, which helps to prevent its breakdown and allows for its detection.
Biochemical and Physiological Effects:
In addition to its use as a reagent for the detection of aldehydes and ketones, 3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide has also been found to exhibit a number of interesting biochemical and physiological effects. For example, the compound has been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide in lab experiments is its high selectivity for aldehydes and ketones, which allows for accurate and precise detection of these compounds in biological samples. However, one limitation of the compound is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are a number of potential future directions for research involving 3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide, including the development of new and more efficient synthesis methods for the compound, as well as the exploration of its potential applications in other areas of scientific research. For example, 3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide may have potential as a therapeutic agent for the treatment of oxidative stress-related diseases, and further research in this area could help to identify new treatment options for these conditions.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide can be achieved through a number of different methods, including the reaction of 3,4-dimethoxybenzohydrazide with thiophene-2-carboxaldehyde in the presence of a suitable catalyst. This reaction results in the formation of 3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide, which can then be purified and isolated using standard laboratory techniques.

Scientific Research Applications

3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide has been found to have a number of potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. One of the primary uses of 3,4-dimethoxy-N'-[(E)-(thiophen-2-yl)methylidene]benzohydrazide is as a reagent for the detection of aldehydes and ketones in biological samples, due to its ability to react with these compounds and form stable hydrazones.